6-chloro-4-ethyl-8-[(2-ethylpiperidino)methyl]-7-hydroxy-2H-chromen-2-one

Specification

• Molecular Formula: C19H24ClNO3
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 6-chloro-4-ethyl-8-[(2-ethylpiperidin-1-yl)methyl]-7-hydroxychromen-2-one
• Standard InChI: InChI=1S/C19H24ClNO3/c1-3-12-9-17(22)24-19-14(12)10-16(20)18(23)15(19)11-21-8-6-5-7-13(21)4-2/h9-10,13,23H,3-8,11H2,1-2H3
• Standard InChI Key: IGAOLRKTALBPMO-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC2=C3C(=CC(=C2O)Cl)C(=CC(=O)O3)CC

Introduction

The compound 6-chloro-4-ethyl-8-[(2-ethylpiperidino)methyl]-7-hydroxy-2H-chromen-2-one is a derivative of chromen-2-one (coumarin), a class of heterocyclic compounds widely studied for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This specific compound features a chlorine atom at the 6-position, an ethyl group at the 4-position, and a piperidine moiety attached via a methyl linker at the 8-position. These structural modifications are significant as they influence its pharmacological profile.

Synthesis Pathways

The synthesis of this compound typically involves:

• Starting Material: A coumarin derivative with reactive positions at the 6 and 8 positions.

• Chlorination: Introduction of the chlorine atom at the 6-position using reagents like thionyl chloride.

• Alkylation: Addition of the ethyl group at the 4-position via Friedel-Crafts alkylation.

• Piperidine Substitution: Attachment of the piperidine moiety to the 8-position through nucleophilic substitution or reductive amination.

These steps are carried out under controlled conditions to ensure regioselectivity and high yield.

Anticancer Activity

Chromene derivatives, including those with piperidine substitutions, have been shown to inhibit topoisomerase enzymes critical for DNA replication in cancer cells. The hydroxyl group at position 7 may enhance hydrogen bonding with active sites in enzymes or receptors.

Antihistaminic Effects

Compounds with piperidine moieties often exhibit antihistaminic activity by blocking histamine H1 receptors. The presence of both chlorine and hydroxyl groups further enhances receptor binding affinity.

Comparative Analysis

Feature	6-Chloro-4-Ethyl Compound	Other Chromenes
Chlorine Substitution	Enhances lipophilicity and antimicrobial activity	Absent in many derivatives
Piperidine Moiety	Contributes to antihistaminic effects	Often replaced by simpler amines
Hydroxyl Group	Improves hydrogen bonding	Present in most chromenes
Pharmacological Applications	Anticancer, antimicrobial, antihistaminic	Varies widely based on substitution patterns

Limitations and Future Research

While promising, this compound requires further evaluation:

• Toxicity Studies: Potential cytotoxic effects on non-target cells must be assessed.

• Pharmacokinetics: Solubility and bioavailability studies are needed to optimize drug delivery.

• Structure-Activity Relationship (SAR): Modifications to the piperidine ring or hydroxyl group could enhance potency.

Future research should focus on analog synthesis and testing in various biological models to fully understand its therapeutic potential.

This article provides an overview of "6-chloro-4-ethyl-8-[(2-ethylpiperidino)methyl]-7-hydroxy-2H-chromen-2-one," emphasizing its structural features, synthesis, and pharmacological significance. Further studies are essential to unlock its full potential as a therapeutic agent.